![molecular formula C12H19O3PS3 B165059 Sulprofos sulfoxide CAS No. 34643-47-5](/img/structure/B165059.png)
Sulprofos sulfoxide
Overview
Description
Sulprofos sulfoxide is a compound with the molecular formula C12H19O3PS3 . It is a derivative of sulprofos, an organic thiophosphate and organothiophosphate insecticide .
Synthesis Analysis
Sulfoxides, including this compound, can be synthesized via the oxidation of sulfides. A practical synthetic protocol has been developed using readily obtainable Fe(NO3)3·9H2O as a catalyst and oxygen as a green oxidant for selective oxidation from thioethers to sulfoxides under ecofriendly and mild conditions . Another method involves the selective synthesis of sulfoxides via controllable oxidation of sulfides with N-fluorobenzenesulfonimide .
Molecular Structure Analysis
The molecular structure of this compound consists of a sulfonyl (SO2) functional group attached to two carbon substituents . The InChI string representation of its structure is InChI=1S/C12H19O3PS3/c1-4-10-18-16(17,14-5-2)15-11-6-8-12(9-7-11)19(3)13/h6-9H,4-5,10H2,1-3H3
.
Chemical Reactions Analysis
Sulfoxides, including this compound, are involved in a wide range of transformations in organic chemistry. They can participate in various chemical processes, and their reactivity can be modulated from an electrophilic to a nucleophilic or even a radical character by adjustment of the reaction conditions .
Physical And Chemical Properties Analysis
This compound has a molecular weight of 338.5 g/mol . Its exact mass and monoisotopic mass are 338.02339498 g/mol . It has a topological polar surface area of 112 Ų and a complexity of 330 .
Scientific Research Applications
Asymmetric Synthesis and Chiral Auxiliaries
Sulfoxides, including sulprofos sulfoxide, are recognized for their role as powerful chiral auxiliaries in asymmetric synthesis. Their configurational stability and synthetic versatility allow them to participate in a wide range of asymmetric reactions, including carbon-carbon and carbon-oxygen bond forming reactions. They are also utilized in atroposelective synthesis and asymmetric catalysis. Recent advances have led to high asymmetric inductions in these reactions, demonstrating their significant potential in this field (Carreño et al., 2009).
Transition Metal Catalysis
Sulfoxides, including this compound, can form stable complexes with transition metals, playing a critical role in transition metal catalysis. Although their use as ligands in this context is less developed, recent studies have shown promising results. These developments have led to a renewed interest in utilizing sulfoxides in catalytic studies, particularly chiral sulfoxides (Sipos et al., 2015).
Photocatalytic Sulfoxidation
This compound is relevant in the field of photocatalysis. It is used in transformations involving tandem electron-/energy-transfer and single-electron-transfer processes. This is particularly useful in late-stage sulfoxidation for pharmaceuticals and sugar derivatives, as well as in divergent formal syntheses of sulfoxide/sulfide-containing marketed pharmaceuticals (Li et al., 2017).
Organic Synthesis and Drug Development
Sulfoxides, including this compound, are key scaffolds in the synthesis of pharmaceutically active molecules. They are indispensable ingredients in the structure of most antibiotics, biological, and natural products. Their role in the oxidation of sulfides to sulfoxides using transition metals has been extensively studied, underscoring their importance in drug development and organic synthesis (Pu et al., 2020).
Biocatalysis
Biocatalytic approaches for synthesizing enantioenriched sulfoxides, including this compound, have been developed. These methods utilize oxidative enzymes and have recently expanded to include reductive enzymes. Novel oxidative approaches employing unconventional solvents like ionic liquids and deep eutectic solvents offer more sustainable biocatalytic pathways (Anselmi et al., 2020).
Future Directions
Sulfoxides, including Sulprofos sulfoxide, play a pivotal role in modern organic chemistry. They are highly versatile building blocks and find various applications as drugs, agrochemicals, or functional materials. Therefore, sustainable access to this class of molecules is of great interest . Recent developments in the field of sustainable sulfone synthesis have focused on novel or improved methodologies utilizing solvents recommended by the Chem .
Mechanism of Action
Target of Action
Sulprofos sulfoxide is a chemical transformation product It is known that sulfoxides, in general, play a significant role in organic and medicinal chemistry .
Mode of Action
Sulfoxides are typically involved in oxidation-reduction reactions . They can act as electron acceptors in these reactions, leading to changes in the oxidation state of the sulfur atom .
Biochemical Pathways
Sulfoxides, including this compound, are involved in the sulfur metabolism pathway . This pathway includes the activation of sulfate, its transfer to biological acceptor molecules, and its dynamic cleavage in a spatially and temporally specific manner . Sulfoxides can also be produced by the oxidation of sulfides .
Result of Action
Sulfoxides, in general, are known to play a crucial role in various biochemical reactions, including the synthesis of organic sulfides .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the photochemical aerobic oxidation of sulfides to sulfoxides is known to be influenced by the wavelength of irradiation . Additionally, the presence of other substances in the environment can also affect the action of this compound .
Biochemical Analysis
Biochemical Properties
It is known that Sulprofos sulfoxide is a metabolite of Sulprofos, which suggests that it may interact with enzymes, proteins, and other biomolecules involved in the metabolism of Sulprofos .
Cellular Effects
Given its status as a metabolite of Sulprofos, it is plausible that this compound could influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
It is known that this compound is a transformation product of Sulprofos, suggesting that it may exert its effects at the molecular level through similar mechanisms . This could potentially include binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Dosage Effects in Animal Models
There is currently limited information available on the effects of different dosages of this compound in animal models
Metabolic Pathways
It is known that this compound is a metabolite of Sulprofos, suggesting that it may be involved in similar metabolic pathways .
Transport and Distribution
It is known that this compound is a metabolite of Sulprofos, suggesting that it may be transported and distributed in a similar manner .
Subcellular Localization
It is known that this compound is a metabolite of Sulprofos, suggesting that it may be localized in similar subcellular compartments .
properties
IUPAC Name |
ethoxy-(4-methylsulfinylphenoxy)-propylsulfanyl-sulfanylidene-λ5-phosphane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19O3PS3/c1-4-10-18-16(17,14-5-2)15-11-6-8-12(9-7-11)19(3)13/h6-9H,4-5,10H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CBVUFUJJOXRACG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCSP(=S)(OCC)OC1=CC=C(C=C1)S(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19O3PS3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601016604 | |
Record name | Sulprofos sulfoxide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601016604 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
338.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
34643-47-5 | |
Record name | O-Ethyl O-[4-(methylsulfinyl)phenyl] S-propyl phosphorodithioate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=34643-47-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Sulprofos sulfoxide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0034643475 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Sulprofos sulfoxide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601016604 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | O-ethyl O-4-methanesulfinylphenyl (propylsulfanyl)phosphonothioate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | SULPROFOS SULFOXIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/G6Q010RMYO | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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